Cas no 41315-18-8 (Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)-)

• Product Name: Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)-
• CAS No: 41315-18-8
• MF: C₁₉H₂₅ClO₂
• MW: 320.853605031967
• CID: 2634541
• PubChem ID: 218941
• Update Time: 2025-04-21

Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-cyclohexylphenyl)cyclohexane-1-carboxylic acid
• DTXCID90116780
• 1-(3-Chloro-4-cyclohexylphenyl)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)-
• TAI-402
• 41315-18-8
• DTXSID30194289

• Inchi： 1S/C19H25ClO2/c20-17-13-15(19(18(21)22)11-5-2-6-12-19)9-10-16(17)14-7-3-1-4-8-14/h9-10,13-14H,1-8,11-12H2,(H,21,22)
• InChI Key： IFWUDZLEHZDKDS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CCCCC1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 320.1543077Da
• Monoisotopic Mass: 320.1543077Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 37.3Ų